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Compound of Interest

Compound Name: Carmichaenine D

Cat. No.: B15589854 Get Quote

Shanghai, China - Carmichaenine D, a C19-diterpenoid alkaloid isolated from the traditional

Chinese medicinal plant Aconitum carmichaelii, is gaining attention within the scientific

community for its potential pharmacological activities. This technical guide provides a

comprehensive review of the current research on Carmichaenine D, consolidating available

data on its biological effects, and outlining key experimental methodologies for researchers,

scientists, and drug development professionals.

First identified as a constituent of Aconitum carmichaelii, Carmichaenine D has been the

subject of phytochemical investigations aimed at understanding the complex chemical profile of

this plant species.[1] While research on the purified compound is still in its nascent stages,

preliminary studies on extracts containing Carmichaenine D suggest a range of biological

activities, including anti-hepatoma, anti-acetylcholinesterase, and antioxidant effects.

Physicochemical Properties and Identification
Carmichaenine D is characterized by the molecular formula C₂₉H₃₉NO₇ and its identity has

been confirmed through spectroscopic methods, primarily ¹H-NMR.[2] The compound is

typically isolated from the aerial parts of Aconitum carmichaelii and is available commercially as

a powder soluble in various organic solvents such as chloroform, dichloromethane, ethyl

acetate, DMSO, and acetone.[2]

Table 1: Physicochemical Properties of Carmichaenine D
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Property Value Reference

Molecular Formula C₂₉H₃₉NO₇ [2]

CAS Number 2065228-62-6 [2]

Purity ≥98% [2]

Physical Description Powder [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Biological Activities and Efficacy
While specific quantitative data for purified Carmichaenine D is limited, studies on extracts of

Aconitum carmichaelii containing this alkaloid provide initial insights into its potential

therapeutic applications.

Anti-Hepatoma Activity
An important study investigating the chemical profile and biological activities of extracts from

the aerial parts of Aconitum carmichaelii identified Carmichaenine D as a key constituent. The

research demonstrated that an 80% ethanol extract exhibited the most potent in vitro anti-

hepatoma activity against the Huh-7 human hepatoma cell line, with an IC50 value of 103.91 ±

11.02 μg/mL. It is important to note that this value represents the activity of the entire extract

and not of Carmichaenine D alone.

Table 2: In Vitro Anti-Hepatoma Activity of Aconitum carmichaelii Extract

Extract Cell Line IC50 (μg/mL)
Active
Constituents
Include

80% Ethanol Extract Huh-7 103.91 ± 11.02 Carmichaenine D

Potential Anti-inflammatory, Anti-acetylcholinesterase,
and Antioxidant Effects
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The same study that highlighted the anti-hepatoma activity of Aconitum carmichaelii extracts

also pointed towards potential anti-acetylcholinesterase and antioxidant activities. Furthermore,

the broader family of diterpenoid alkaloids from Aconitum species is known for its anti-

inflammatory properties, suggesting that Carmichaenine D may also share this characteristic.

[3][4] However, at present, there is a lack of specific experimental data and quantitative values

(e.g., IC50) for purified Carmichaenine D in these assays.

Experimental Methodologies
To facilitate further research into the promising biological activities of Carmichaenine D,

detailed experimental protocols for the key assays mentioned in the literature are provided

below.

Anti-Hepatoma Activity Assay (Huh-7 Cell Line)
This protocol outlines the general steps for assessing the in vitro anti-hepatoma activity of a

compound using the Huh-7 cell line.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15589854?utm_src=pdf-body
https://www.medchemexpress.com/search.html?q=Aconitum&ft=&fa=&fp=
https://doktori.bibl.u-szeged.hu/id/eprint/4083/1/kiss-tivadar-PhD-Thesis.pdf
https://www.benchchem.com/product/b15589854?utm_src=pdf-body
https://www.benchchem.com/product/b15589854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture and Seeding

Compound Treatment

Viability Assessment (MTT Assay)

Data Analysis

Maintain Huh-7 cells in
appropriate culture medium

Harvest and count cells

Seed cells into 96-well plates
at a specific density

Prepare serial dilutions
of Carmichaenine D

Add compound dilutions
to the seeded cells

Incubate for a defined period
(e.g., 24, 48, 72 hours)

Add MTT reagent to each well

Incubate to allow formazan formation

Solubilize formazan crystals

Measure absorbance at a specific
wavelength (e.g., 570 nm)

Calculate cell viability as a percentage
of the control

Plot a dose-response curve

Determine the IC50 value

Click to download full resolution via product page

Workflow for In Vitro Anti-Hepatoma Assay.
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Future Directions and Conclusion
The current body of research on Carmichaenine D, while limited, suggests a promising

avenue for the development of new therapeutic agents. The preliminary findings of anti-

hepatoma, anti-acetylcholinesterase, and antioxidant activities in extracts containing this

alkaloid warrant further investigation.

Future research should prioritize the isolation of larger quantities of purified Carmichaenine D
to enable comprehensive biological evaluation. Determining the specific IC50 values of the

pure compound in various cancer cell lines, as well as in enzymatic and antioxidant assays, is

a critical next step. Furthermore, elucidating the underlying mechanism of action and identifying

the specific signaling pathways modulated by Carmichaenine D will be crucial for its potential

translation into a clinical candidate. As research progresses, a more complete picture of the

therapeutic potential of this intriguing natural product will undoubtedly emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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